3-Cyclopentylmethanesulfonylazetidine

• IUPAC Name: 3-(cyclopentylmethylsulfonyl)azetidine
• InChI: InChI=1S/C9H17NO2S/c11-13(12,9-5-10-6-9)7-8-3-1-2-4-8/h8-10H,1-7H2
• InChI Key: XBSNREKQIQQNRY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CS(=O)(=O)C2CNC2
• Molecular Formula: C9H17NO2S
• Molecular Weight: 203.30 g/mol

Description

3-Cyclopentylmethanesulfonylazetidine (3-CMSA) is an organic compound that has been studied for its potential therapeutic applications. It is a cyclopentylmethanesulfonylazetidine derivative, which is a cyclic compound containing an azetidine ring and a sulfonyl group. 3-CMSA has been studied for its potential to act as a novel therapeutic agent for a variety of conditions, including inflammation, diabetes, and cancer.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Electrophilic Cyclization : A study by Wu et al. (2017) demonstrated an iodine-catalyzed electrophilic cyclization, achieving functionalized 3-sulfenylcoumarin and 3-sulfenylquinolinone derivatives, indicating potential applications in organic synthesis and medicinal chemistry. This suggests a role for compounds like 3-Cyclopentylmethanesulfonylazetidine in the synthesis of complex organic molecules (Wu et al., 2017).

• Diastereoselective Synthesis : Jin et al. (2016) described the diastereoselective synthesis of 3,3-dimethylazetidines, highlighting the importance of azetidine moieties in bioactive molecules. This could imply the relevance of 3-Cyclopentylmethanesulfonylazetidine in the synthesis of biologically significant compounds (Jin et al., 2016).

Organic Chemistry and Catalysis

• Cascade Synthesis of Arylsulfonylquinolines : Zhang et al. (2016) developed a method for synthesizing 3-arylsulfonylquinoline derivatives, which are important in pharmaceutical drugs, through a tert-butyl hydroperoxide mediated cycloaddition. This indicates potential applications for 3-Cyclopentylmethanesulfonylazetidine in the field of organic synthesis and catalysis (Zhang et al., 2016).

Biochemical Applications

• Functional Striated Muscle Cells : Constantinides et al. (1977) found that 5-AZACYTIDINE, a triazine nucleoside analogue of cytidine, could induce morphological changes in C3H 10T½ C18 cells, leading to the formation of functional myotubes. This study provides a basis for the potential biochemical and medicinal applications of similar compounds, including 3-Cyclopentylmethanesulfonylazetidine (Constantinides et al., 1977).

Fluorescence and Photophysics

• Fluorescence Properties of Sulfoindocyanine Cy3 : Sanborn et al. (2007) studied the fluorescence and photophysical properties of Cy3, a sulfoindocyanine, when attached to DNA. This research suggests that derivatives of sulfonyl compounds, such as 3-Cyclopentylmethanesulfonylazetidine, could be significant in fluorescence studies and DNA research (Sanborn et al., 2007).